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The electrochemical deposition of copper is a cornerstone technology in modern high-

technology manufacturing, pivotal for creating the intricate conductive pathways in

semiconductor chips, printed circuit boards (PCBs), and advanced electronic packaging.[1][2]

The fundamental process is elegant in its simplicity: by applying an electrical current to a

substrate submerged in an electrolyte bath rich in copper ions, a uniform layer of metallic

copper can be grown.[3][4] The base electrolyte typically consists of copper sulfate (CuSO₄) as

the copper source, sulfuric acid (H₂SO₄) to ensure conductivity, and a small amount of chloride

ions (Cl⁻).[1][3][5]

However, depositing copper with the nanometer-scale precision required for today's

microelectronics is far from simple. Left uncontrolled, the process would yield rough, uneven

surfaces and create voids within microscopic features like trenches and through-silicon vias

(TSVs). The solution lies in the sophisticated use of organic additives, which work in concert to

meticulously control the deposition process.[2][6] This guide focuses on the critical role of one

such additive, 3-mercapto-1-propanesulfonate (MBISA or its acid form, MPS), and clarifies its

function not as a traditional leveler, but as a potent accelerator that, in synergy with other
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additives, achieves the "superconformal" or "bottom-up" filling essential for defect-free

metallization.

The Synergistic World of Plating Additives
A modern copper plating bath is a finely tuned chemical system containing three primary types

of organic additives that must work in harmony.[1][6][7]

Suppressors: These are typically large polymer molecules, with polyethylene glycol (PEG)

being a classic example. In conjunction with chloride ions, suppressors form a blocking layer

on the copper surface that inhibits or "suppresses" the rate of copper deposition.[8] This

inhibition is crucial for preventing deposition on the top surface of a wafer while allowing

features to be filled from the bottom up.

Accelerators (Brighteners): These molecules counteract the effect of the suppressor. They

are typically smaller sulfur-containing organic compounds, with 3-mercapto-1-

propanesulfonate (MPS/MBISA) and its dimer, bis(3-sulfopropyl) disulfide (SPS), being the

most widely studied and used.[9][10] Accelerators enhance the local rate of copper

deposition, a phenomenon critical for achieving rapid filling of high-aspect-ratio features.[11]

[12]

Levelers: True levelers are compounds, often nitrogen-containing organics, that preferentially

adsorb at high-current-density areas—such as microscopic bumps or the sharp corners at

the entrance of a via.[7][8][9] By adsorbing at these "protrusions," they inhibit local

deposition, allowing the recessed areas to "catch up," resulting in a smoother, more planar

surface.[3][13]

While often categorized separately, the ultimate goal of "leveling" in microelectronics—

achieving a perfectly flat surface and void-free fill—is a result of the competitive and synergistic

interplay between all three additive types.

The Mechanism of MBISA/MPS: An Accelerator
Driving Superfilling
Contrary to a common misnomer, MBISA (or MPS) does not function as a leveler in the

traditional sense of suppressing growth on protrusions. Instead, its primary role is to accelerate
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copper deposition, a function that is indispensable for the modern "superfilling" or "bottom-up"

growth model.

The mechanism is rooted in competitive adsorption and electrochemical catalysis:

Suppressor Dominance: Initially, the entire wafer surface, including the openings of vias and

trenches, is covered by a PEG-Cl⁻ suppressor layer, which significantly hinders copper

deposition.

Accelerator Diffusion and Displacement: The smaller MPS molecules diffuse into the

microscopic features. Due to the constrained geometry and consumption at the feature

bottom, a concentration gradient is established. At the base of the feature, MPS begins to

displace the suppressor layer.[14]

Catalytic Action: Once adsorbed on the copper surface, MPS, in the presence of chloride,

facilitates the reduction of Cu²⁺ to Cu⁺, a critical intermediate step in copper deposition.[12]

This localized catalysis dramatically increases the deposition rate at the bottom of the

feature relative to the suppressed surface and sidewalls.[15][16]

This differential plating rate is the essence of superfilling. The bottom of the via "accelerates"

upwards, while the top surface deposition remains "suppressed," preventing the feature from

pinching off and creating a void. A traditional leveler may be added to this system to further

suppress deposition at the feature opening, perfecting the process.

Application Protocol: High-Performance Copper
Electrodeposition
This section provides a detailed protocol for researchers to perform copper electrodeposition

using a standard three-additive system.

PART 1: Materials and Reagents
Proper preparation begins with high-purity materials to ensure reproducible results.
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Component Formula Grade Typical Supplier Purpose

Copper (II)

Sulfate

Pentahydrate

CuSO₄·5H₂O
ACS Reagent

Grade (≥98%)

Sigma-Aldrich,

Fisher Scientific

Source of Cu²⁺

ions

Sulfuric Acid H₂SO₄
ACS Reagent

Grade (95-98%)

VWR, Fisher

Scientific

Provides

conductivity

Hydrochloric Acid HCl
ACS Reagent

Grade (37%)

Sigma-Aldrich,

VWR

Source of Cl⁻

ions

Accelerator

3-Mercapto-1-

propanesulfonate

, sodium salt

(MBISA)

≥95%
Raschig GmbH,

Hopax

Accelerates

deposition

Suppressor
Polyethylene

Glycol (PEG)

Avg. M.W. 3000-

8000
Sigma-Aldrich

Suppresses

deposition

Leveler
Janus Green B

(JGB)

Dye Content

≥75%
Sigma-Aldrich

Traditional

Leveler

Deionized (DI)

Water
H₂O 18.2 MΩ·cm Millipore System Solvent

Substrate

Si Wafer with

PVD Cu/Ta Seed

Layer

N/A
University Wafer,

Inc.

Working

Electrode

Anode
Phosphorized

Copper
99.9% Purity N/A

Counter

Electrode

Reference

Electrode

Ag/AgCl in

saturated KCl
N/A

BASi, CH

Instruments

Potential

Reference

PART 2: Electrochemical Bath Preparation
The following steps detail the preparation of a 1-liter stock solution, known as a Virgin Makeup

Solution (VMS), with subsequent addition of organic additives.
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Step-by-Step Protocol:

Safety First: Always wear appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Prepare the solution in a well-ventilated fume hood.

Dissolve Sulfuric Acid: Add approximately 500 mL of DI water to a 1 L volumetric flask.

Slowly and carefully add 50 mL of concentrated Sulfuric Acid to the water. Caution: This

reaction is exothermic. Allow the solution to cool.

Dissolve Copper Sulfate: Weigh 200 g of CuSO₄·5H₂O and add it to the flask. Stir with a

magnetic stirrer until fully dissolved.

Add Chloride: Using a micropipette, add 1.3 mL of a 1000 ppm Cl⁻ standard solution (or an

equivalent amount of concentrated HCl) to achieve a final concentration of approximately 50

mg/L (50 ppm).

Complete the VMS: Once all components are dissolved and the solution has returned to

room temperature, add DI water to the 1 L mark. Mix thoroughly.

Prepare Additive Stock Solutions: It is best practice to create concentrated stock solutions of

the organic additives for precise dosing.

MBISA (Accelerator): 1 g/L solution in DI water.

PEG (Suppressor): 10 g/L solution in DI water.

JGB (Leveler): 0.1 g/L solution in DI water.

Dose the Plating Bath: For a typical experiment, pipette the required volume of each stock

solution into the VMS to achieve the desired final concentrations. A common starting point is

outlined in the table below.
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Additive Typical Concentration Function

MBISA (Accelerator) 1 - 10 mg/L Promotes bottom-up filling

PEG (Suppressor) 100 - 500 mg/L Inhibits deposition on surface

JGB (Leveler) 1 - 5 mg/L
Prevents overgrowth at feature

opening

PART 3: Electrochemical Deposition Workflow
This workflow assumes the use of a standard three-electrode electrochemical cell and a

potentiostat/galvanostat.
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Preparation

Cell Assembly

Deposition

Post-Processing & Analysis

Substrate Cleaning
(e.g., acid dip)

Bath Preparation
(VMS + Additives)

Assemble 3-Electrode Cell
(WE, CE, RE)

Degas Bath
(N2 purge, 30 min)[6]

Set Deposition Parameters
(Current Density, Time, Temp)

Initiate Deposition
(Galvanostatic Control)

Rinse (DI Water)
& Dry (N2 stream)

Anneal Sample
(e.g., 150°C, 1 hr)[6]

Characterize Deposit
(SEM, XRD, AFM)

Click to download full resolution via product page

Step-by-Step Deposition Protocol:
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Substrate Preparation: If necessary, clean the copper-seeded wafer with a brief dip in dilute

sulfuric acid to remove any native oxide, followed by a DI water rinse and drying with a

nitrogen gun.

Cell Assembly: Mount the wafer as the working electrode (cathode). Place the phosphorized

copper anode (counter electrode) parallel to the cathode. Position the Ag/AgCl reference

electrode tip close to the working electrode surface.

Deposition: Fill the cell with the prepared plating bath. Begin stirring or electrode rotation

(e.g., 200 rpm)[6].

Apply Current: Using the galvanostat, apply a constant cathodic current density. Typical

values for feature filling range from 5 to 20 mA/cm². The total deposition time will depend on

the desired thickness.

Post-Deposition: After deposition, immediately turn off the current, remove the sample, and

rinse it thoroughly with DI water to stop the reaction and remove residual electrolyte. Dry the

sample gently with a nitrogen stream.

Annealing: To stabilize the grain structure of the as-deposited copper, an annealing step is

often performed (e.g., 150°C for 1 hour in a forming gas atmosphere).[6]

PART 4: Characterization and Validation
A self-validating protocol requires robust characterization to confirm the success of the

deposition.

Electrochemical Validation:

Cyclic Voltammetry (CV): Perform CV scans on the bath with and without additives. The

addition of a suppressor like PEG should decrease the current at a given potential (inhibit

deposition), while the subsequent addition of an accelerator like MBISA should increase it

(counteract suppression).

Galvanostatic Measurements: By holding the current constant and monitoring the potential

over time, one can observe the polarization effects of the additives.[9] A more negative

potential indicates greater inhibition.
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Physical Characterization:

Scanning Electron Microscopy (SEM): Use SEM to examine the surface morphology for

smoothness and grain structure. Cross-sectional SEM of filled features is essential to

verify a void-free fill.

X-Ray Diffraction (XRD): XRD analysis can determine the crystal orientation (texture) of

the copper deposit, which impacts its electrical and mechanical properties.[17]

Visualizing the Synergistic Mechanism
The following diagram illustrates the competitive actions of suppressor and accelerator

additives during the superfilling of a microvia.

Conclusion
Mastering the electrochemical deposition of copper requires a deep understanding of the

interplay between electrolyte components. 3-mercapto-1-propanesulfonate (MBISA/MPS) is a

powerful tool in the formulation of advanced plating baths. By recognizing its true role as an

accelerator that works in concert with suppressors and levelers, researchers can effectively

design and validate protocols to achieve the high-quality, defect-free copper films demanded by

next-generation technologies. This guide provides both the foundational theory and a practical,

self-validating framework to empower scientists in this dynamic field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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